Cas no 1119498-87-1 (2-chloro-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]pyridine-3-carboxamide)

• Product Name: 2-chloro-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]pyridine-3-carboxamide
• CAS No: 1119498-87-1
• MF: C₁₅H₁₁ClN₄O₂
• MW: 314.72644162178
• MDL: MFCD13954007
• CID: 5450433
• PubChem ID: 30332885
• Update Time: 2025-07-25

2-chloro-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]pyridine-3-carboxamide

• MDL： MFCD13954007
• Inchi： 1S/C15H11ClN4O2/c1-9-18-15(22-20-9)10-5-2-3-7-12(10)19-14(21)11-6-4-8-17-13(11)16/h2-8H,1H3,(H,19,21)
• InChI Key： XBIDCFNLPZJQOL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(NC1=CC=CC=C1C1ON=C(C)N=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]pyridine-3-carboxamide

Introduction to 2-chloro-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]pyridine-3-carboxamide (CAS No. 1119498-87-1)

2-chloro-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]pyridine-3-carboxamide, identified by the CAS number 1119498-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this molecule incorporates several key functional groups, including a chloro-substituted pyridine core, a phenyl ring linked to a 3-methyl-1,2,4-oxadiazole moiety, and an amide functional group at the 3-position of the pyridine ring. Such a combination of structural elements not only contributes to its unique chemical properties but also underpins its potential therapeutic applications.

The 3-methyl-1,2,4-oxadiazole component is particularly noteworthy due to its presence in numerous bioactive scaffolds. This heterocycle is known for its ability to interact with biological targets in a manner that can modulate cellular processes. In particular, derivatives of 1,2,4-oxadiazole have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 3-position enhances the electronic properties of the oxadiazole ring, influencing its reactivity and binding affinity towards biological receptors.

The phenyl ring in 2-chloro-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]pyridine-3-carboxamide serves as an important pharmacophoric element. Phenyl derivatives are ubiquitous in drug design due to their ability to engage in hydrophobic interactions and π-stacking with biological targets. The presence of the chloro group on the pyridine ring further enhances the molecule's potential as a pharmacological agent by introducing electrophilic centers that can participate in nucleophilic substitution reactions or coordinate with metal ions in biological systems.

The amide functional group at the 3-position of the pyridine ring is another critical feature that contributes to the compound's versatility. Amides are common motifs in bioactive molecules due to their stability and their ability to form hydrogen bonds with polar residues in proteins. The amide linkage can also serve as a pivot point for conformational flexibility, allowing the molecule to adopt multiple orientations that may optimize its binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-chloro-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]pyridine-3-carboxamide with various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in pathways relevant to inflammation and cancer progression. For instance, preliminary docking simulations indicate potential binding to cyclooxygenase (COX) enzymes and other inflammatory mediators, which could validate its use as an anti-inflammatory agent.

In addition to its structural features, the synthesis of 2-chloro-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]pyridine-3-carboxamide has been optimized for efficiency and scalability. Modern synthetic methodologies have allowed for the rapid construction of complex heterocyclic frameworks while maintaining high yields and purity. These advancements are crucial for transitioning laboratory discoveries into viable drug candidates.

The pharmacological profile of this compound has been further explored through in vitro assays that evaluate its interaction with biological targets. Early studies have demonstrated modest inhibitory activity against certain kinases and transcription factors implicated in cancer cell proliferation. While these findings are preliminary, they highlight the compound's potential as a lead molecule for further development into an anticancer therapeutic.

The role of CAS No. 1119498-87-1 as a reference point for this compound underscores its significance in scientific literature. The CAS system provides a standardized nomenclature that ensures clarity and consistency across different research groups and publications. This standardization is essential for facilitating collaboration and knowledge sharing in the pharmaceutical industry.

Future research directions may focus on exploring analogs of 2-chloro-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]pyridine-3-carboxamide to enhance its potency and selectivity. Structural modifications such as varying substituents on the phenyl ring or introducing additional heterocyclic moieties could yield derivatives with improved pharmacokinetic properties or reduced toxicity.

The integration of machine learning techniques into drug discovery has also shown promise for accelerating the development process. Predictive models can identify promising candidates based on structural features alone before experimental validation is required. This approach aligns well with the growing emphasis on precision medicine and personalized therapies.

In conclusion,CAS No. 1119498–87–1 represents a fascinating compound with potential applications in pharmaceuticals. Its unique structural composition—combining chlorinated pyridine rings,(3-methyl–1,,2,,4–oxadiazol–5–yl)phenyl groups,and an amide moiety—makes it an intriguing candidate for further exploration. As research continues,this molecule may contribute valuable insights into therapeutic strategies targeting inflammation,*cancer*,and other diseases.*